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Compound of Interest

Compound Name: Dimethoxymethylsilane

Cat. No.: B7823244

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
on the Properties and Applications of Dimethoxymethylsilane.

Dimethoxymethylsilane, a versatile organosilicon compound, has emerged as a crucial
reagent in modern organic synthesis. Its utility as a mild and effective reducing agent,
particularly in copper-catalyzed reactions, has made it an invaluable tool for the construction of
complex molecules, including key intermediates for pharmaceutical development. This guide
provides a comprehensive overview of its physicochemical properties, safety and handling
protocols, and detailed experimental procedures for its primary applications.

Core Physicochemical and Safety Data

Dimethoxymethylsilane is a colorless, highly flammable liquid. Due care must be taken when
handling this reagent. It is sensitive to moisture and can decompose in contact with water,
liberating methanol.[1] All operations should be conducted in a well-ventilated fume hood, and
appropriate personal protective equipment, including safety goggles, gloves, and flame-
retardant clothing, should be worn.[1][2][3]

Table 1: Physicochemical Properties of Dimethoxymethylsilane
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Property Value Reference(s)
CAS Number 16881-77-9 [2][4]
Molecular Formula C3H1002Si [41[5]
Molecular Weight 106.20 g/mol [1][6]
Appearance Colorless liquid [2][6]

Boiling Point 61 °C/141.8 °F [2]

Melting Point -136 °C [/ -212.8 °F [2]

Density 0.861 g/cm? [2]

Refractive Index 1.36 [1]

Flash Point 2°C/35.6 °F [2]

Table 2: Safety and Handling Information

Hazard Statement

Precautionary Measures

P210: Keep away from heat, sparks, open

H225: Highly flammable liquid and vapor.[2][3]

flames, and hot surfaces. No smoking.[2][3]

P280: Wear protective gloves/protective

May cause skin and eye irritation.[7]

clothing/eye protection/face protection.[2][3]

Moisture sensitive.[8] P233: Keep container tightly closed.[2][3]

P403 + P235: Store in a well-ventilated place.
Keep cool.[2][3]

Applications in Organic Synthesis

The primary application of dimethoxymethylsilane in a research and drug development
context is as a hydride source in transition metal-catalyzed reactions. It is particularly prominent
in copper-hydride (CuH) catalyzed asymmetric hydroamination, a powerful method for the
synthesis of chiral amines, which are ubiquitous in pharmaceuticals.
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Copper-Catalyzed Asymmetric Hydroamination of
Alkenes

Dimethoxymethylsilane is a key reagent in the Buchwald group's methodology for the
enantioselective hydroamination of alkenes. This reaction provides access to valuable chiral
secondary and tertiary amines with high enantioselectivity. The overall transformation involves
the formal addition of an N-H bond across a carbon-carbon double bond.

A general workflow for this type of reaction is depicted below.
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General Experimental Workflow for CuH-Catalyzed Hydroamination

Catalyst Preparation

Charge flask with Cu(OAc)2,
phosphine ligand, and other solids

Y

Purge flask with inert gas
(e.g., Argon)

Y

Add solvent (e.g., THF)

Transfer catalyst solution
if prepared separately

Reaction‘Execution

Add alkene substrate
and amine electrophile

\4

Add Dimethoxymethylsilane (DMMS)
dropwise at specified temperature

\4

Stir reaction at constant
temperature for specified time

Work-up an" Purification

Quench reaction
(e.g., with ag. Na2COs)

\4

Extract with organic solvent

\4

Dry organic layer and concentrate

Y

Purify by column chromatography

Characterization
(NMR, SFC, etc.)
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Catalytic Cycle of CuH-Catalyzed Hydroamination

DMMS
(Me(MeO)2SiH)

Reduction

Alkene L*Cu(OAc)2

R2N-OBz L*Cu-H
(Amine Electrophile) (Active Catalyst)

Regeneration
(transmetalation)

L*Cu-Alkyl

L*Cu-OBz
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7823244?utm_src=pdf-body-img
https://www.benchchem.com/product/b7823244?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Enantio- and Regioselective CuH-Catalyzed Hydroamination of Alkenes - PMC
[pmc.ncbi.nlm.nih.gov]

2. Enantio- and Regioselective CuH-Catalyzed Hydroamination of Alkenes [organic-
chemistry.org]

3. medium.com [medium.com]
4. Enantio- and Regioselective CuH-Catalyzed Hydroamination of Alkenes [dspace.mit.edu]

5. Practical Guide to DOT Language (Graphviz) for Developers and Analysts - while true do;
[danieleteti.it]

6. Mechanistic Studies Lead to Dramatically Improved Reaction Conditions for the Cu-
Catalyzed Asymmetric Hydroamination of Olefins - PMC [pmc.ncbi.nIim.nih.gov]

7. Dimethoxymethylsilane, DMMS [organic-chemistry.org]
8. Creating Software Engineering Flow Charts with Graphviz Dot [joeldare.com]

To cite this document: BenchChem. [Dimethoxymethylsilane (CAS: 16881-77-9): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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